1,3-Diacetoxy-5-ethylbenzene

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: (3-acetyloxy-5-ethylphenyl) acetate
• InChI: InChI=1S/C12H14O4/c1-4-10-5-11(15-8(2)13)7-12(6-10)16-9(3)14/h5-7H,4H2,1-3H3
• InChI Key: NHPZDKHYSCDNIY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)OC(=O)C)OC(=O)C

Description

1,3-Diacetoxy-5-ethylbenzene is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Diacetoxystyrene (580 mg) is dissolved in a mixture of ethyl acetate (6 ml) and ethanol (2 ml), and the mixture is subjected to catalytic reduction with using 10% palladium-carbon (51.4% aqueous, 50 mg) under atmospheric pressure. Two hours thereafter, the catalyst is removed by filtration, and the filtrate is concentrated under reduced pressure. The residue is purified by silica gel column chromatography (solvent; hexane/ethyl acetate) to give 1,3-diacetoxy-5-ethylbenzene (450 mg).